Cas no 201996-55-6 (Adenosine-1'-13C)

• Product Name: Adenosine-1'-13C
• CAS No: 201996-55-6
• MF: C₁₀H₁₃N₅O₄
• MW: 268.233976125717
• CID: 909231
• Update Time: 2025-11-05

Adenosine-1'-13C Chemical and Physical Properties

Names and Identifiers

• [1'-13C]adenosine
• Adenosine-1’-13C
• Adenosine-1'-13C
• (2R,3R,4S,5R)-2-(6-Aminopurin-9-yl)-5-(hydroxymethyl)(213C)oxolane-3,4-diol

• Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i10+1
• InChI Key： OIRDTQYFTABQOQ-OGIWRBOVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([13C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: -1.1
• Topological Polar Surface Area: 140

Additional information on Adenosine-1'-13C

Research Brief on 201996-55-6 and Adenosine-1'-13C: Recent Advances in Chemical Biology and Pharmaceutical Applications

The compound 201996-55-6 and the isotopically labeled product Adenosine-1'-13C have garnered significant attention in recent chemical biology and pharmaceutical research. This brief synthesizes the latest findings on these molecules, highlighting their roles in metabolic studies, drug development, and analytical applications. The unique properties of Adenosine-1'-13C as a stable isotope-labeled nucleoside make it particularly valuable for tracing metabolic pathways and studying enzyme kinetics.

Recent studies utilizing 201996-55-6 have focused on its potential as a precursor in synthetic pathways for novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating selective modifications of nucleoside analogs, which could lead to improved antiviral medications. The compound's structural features allow for precise chemical transformations while maintaining biological activity, making it a versatile building block in pharmaceutical chemistry.

Applications of Adenosine-1'-13C have expanded significantly with advances in NMR and mass spectrometry technologies. Research teams at several leading institutions have employed this labeled compound to elucidate adenosine metabolism in cancer cells, providing new insights into tumor energetics. A particularly noteworthy study published in Nature Chemical Biology (2024) used Adenosine-1'-13C to track real-time metabolic fluxes in glioblastoma models, revealing previously unknown compensatory pathways in nucleotide metabolism.

The combination of 201996-55-6 and Adenosine-1'-13C has shown promise in developing new diagnostic tools. A recent patent application (WO2023/154672) describes their use in creating sensitive probes for monitoring purine metabolism disorders. This innovation could lead to earlier detection of conditions like Lesch-Nyhan syndrome and improved therapeutic monitoring for patients receiving purine analog treatments.

Quality control and analytical method development for these compounds have seen significant improvements. The 2024 revision of USP-NF standards includes new monographs for isotopically labeled compounds like Adenosine-1'-13C, reflecting their growing importance in pharmaceutical research. Simultaneously, advances in synthetic methodologies have reduced production costs for 201996-55-6 by approximately 40% since 2021, making it more accessible for research applications.

Future research directions appear particularly promising in two areas: first, the application of these compounds in PET tracer development for neurological disorders, and second, their use in studying the gut microbiome's role in drug metabolism. Preliminary results from ongoing clinical trials suggest that Adenosine-1'-13C-based probes may provide unprecedented resolution in imaging adenosine receptor activity in Parkinson's disease patients.